Cas no 1871965-11-5 (4-(5-bromofuran-2-yl)-2-methylbutanoic acid)

• Product Name: 4-(5-bromofuran-2-yl)-2-methylbutanoic acid
• CAS No: 1871965-11-5
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 6232749
• PubChem ID: 165827698
• Update Time: 2025-11-04

4-(5-bromofuran-2-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromofuran-2-yl)-2-methylbutanoic acid
• 1871965-11-5
• EN300-1916110

• Inchi： 1S/C9H11BrO3/c1-6(9(11)12)2-3-7-4-5-8(10)13-7/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key： VVGZINMTFLFMFB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCC(C(=O)O)C)O1

Computed Properties

• Exact Mass: 245.98916g/mol
• Monoisotopic Mass: 245.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Additional information on 4-(5-bromofuran-2-yl)-2-methylbutanoic acid

4-(5-Bromofuran-2-yl)-2-methylbutanoic Acid: A Comprehensive Overview of Properties and Applications

4-(5-Bromofuran-2-yl)-2-methylbutanoic acid (CAS No. 1871965-11-5) is an intriguing organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated furan derivative features a unique molecular structure combining a furan ring with a butanoic acid side chain, making it valuable for various synthetic applications. The presence of both 5-bromofuran and 2-methylbutanoic acid moieties contributes to its distinctive chemical behavior and potential utility in drug discovery.

The compound's molecular formula is C₉H₁₁BrO₃, with a molecular weight of 247.09 g/mol. Its structural features include a bromine substituent at the 5-position of the furan ring and a methyl group at the 2-position of the butanoic acid chain. This specific arrangement influences the compound's physicochemical properties, including its solubility profile (moderately soluble in organic solvents) and melting point range (typically between 110-115°C). Researchers particularly value this compound for its potential as a building block in medicinal chemistry, where the bromofuran moiety can serve as an important pharmacophore.

Recent studies have explored the use of 4-(5-bromofuran-2-yl)-2-methylbutanoic acid in the development of novel anti-inflammatory agents and antimicrobial compounds. The pharmaceutical industry shows growing interest in such heterocyclic carboxylic acids due to their potential biological activities. When searching for information about this compound, researchers frequently use terms like "bromofuran derivatives uses", "methylbutanoic acid applications", and "CAS 1871965-11-5 supplier", reflecting the current market demand and research focus areas.

The synthesis of 4-(5-bromofuran-2-yl)-2-methylbutanoic acid typically involves multi-step organic reactions starting from commercially available furan precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this valuable intermediate. Analytical characterization typically employs techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC purity analysis to ensure compound quality and identity.

In material science applications, this compound has shown promise as a precursor for functional polymers and coordination complexes. The bromine atom provides an excellent handle for further functionalization through various cross-coupling reactions, while the carboxylic acid group offers opportunities for conjugation or salt formation. These properties make it valuable for creating specialty chemicals with tailored properties for advanced applications.

The global market for fine chemicals like 4-(5-bromofuran-2-yl)-2-methylbutanoic acid continues to expand, driven by increasing demand from the pharmaceutical and biotechnology sectors. Current market trends show particular interest in high-purity intermediates for drug development, with quality specifications becoming increasingly stringent. Researchers and procurement specialists often search for information about "bromofuran compound stability", "methylbutanoic acid derivatives", and "CAS 1871965-11-5 technical data" when evaluating this material for their projects.

Proper handling and storage of 4-(5-bromofuran-2-yl)-2-methylbutanoic acid require standard laboratory safety practices. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place away from strong oxidizers. Material Safety Data Sheets (MSDS) provide comprehensive guidance for safe handling procedures, and users should always consult these documents before working with the compound.

Future research directions for this compound may explore its potential in bioconjugation chemistry, catalysis, and as a scaffold for bioactive molecule development. The unique combination of aromatic character from the furan ring and carboxylic acid functionality offers numerous possibilities for structural modification and application development. As synthetic methodologies continue to advance, we can expect to see expanded applications for this versatile chemical building block.

For researchers seeking alternatives or related compounds, the chemical space around brominated furan derivatives and methyl-substituted carboxylic acids offers numerous possibilities. Structural analogs might include compounds with different halogen substitutions, varied chain lengths, or additional functional groups. Such derivatives are often investigated for their modified physical properties or enhanced biological activities.

In conclusion, 4-(5-bromofuran-2-yl)-2-methylbutanoic acid represents an important intermediate in modern organic synthesis with growing applications across multiple scientific disciplines. Its unique structural features and synthetic versatility make it valuable for pharmaceutical research, materials development, and specialty chemical applications. As research continues to uncover new uses for this compound, its importance in the chemical industry is likely to increase further.